N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• InChI: InChI=1S/C23H28N4O6S/c1-34(31,32)27-9-2-3-17-4-5-19(13-20(17)27)25-22(29)21(28)24-14-16-6-10-26(11-7-16)23(30)18-8-12-33-15-18/h4-5,8,12-13,15-16H,2-3,6-7,9-11,14H2,1H3,(H,24,28)(H,25,29)
• InChI Key: KFQOXRVEXZZYRE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCC3CCN(CC3)C(=O)C4=COC=C4
• Molecular Formula: C23H28N4O6S
• Molecular Weight: 488.6 g/mol

Description

N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide is a useful research compound. Its molecular formula is C23H28N4O6S and its molecular weight is 488.56. The purity is usually 95%.
BenchChem offers high-quality N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Aromatic sulfonamides containing a condensed piperidine moiety have been investigated for their potential as oxidative stress-inducing anticancer agents. A library of such compounds showed cytotoxic effects against various cancer cell lines, including leukemia, melanoma, glioblastoma, and liver, breast, and lung cancer cells. These compounds induced oxidative stress and glutathione depletion, suggesting a mechanism through which they exert their anticancer effects (Madácsi et al., 2013).

Synthesis and Biological Evaluation

New hybrid molecules between furan and N-containing heterocyclic compounds, including pyrrolidines, tetrahydroquinolines, tetrahydroisoquinolines, and piperidines, have been synthesized and characterized. These compounds demonstrated significant anti-inflammatory, anti-arthritic, and antioxidant activities, showcasing their potential as candidates for future drug development (Manolov et al., 2022).

Catalytic Activity in Organic Synthesis

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been highlighted as an effective bidentate ligand for promoting copper-catalyzed N-arylation of anilines and cyclic secondary amines. This work underscores the role of such compounds in facilitating the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines, indicating their utility in organic synthesis and the preparation of pharmaceutically relevant compounds (Bhunia et al., 2017).